1-Bromo-2-methylcyclopentane

• IUPAC Name: 1-bromo-2-methylcyclopentane
• InChI: InChI=1S/C6H11Br/c1-5-3-2-4-6(5)7/h5-6H,2-4H2,1H3
• InChI Key: PBTRPYSJSYFLRJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC1Br
• Molecular Formula: C6H11Br
• Molecular Weight: 163.06 g/mol
• CAS RN: 31201-11-3

Description

1-Bromo-2-methylcyclopentane is a chemical compound with the molecular formula C6H11Br. It has an average mass of 163.055 Da and a monoisotopic mass of 162.004410 Da.

Synthesis Analysis

The synthesis of 1-Bromo-2-methylcyclopentane can be achieved from methylenecyclopentane. Another method involves the conversion of 1-bromo-2-methylcyclopentane to 2-methylcyclopentene through the elimination of HBr using a strong base like potassium tert-butoxide.

Molecular Structure Analysis

The molecular structure of 1-Bromo-2-methylcyclopentane consists of a cyclopentane ring with a bromine atom and a methyl group attached to it.

Chemical Reactions Analysis

1-Bromo-2-methylcyclopentane can undergo various reactions. For instance, it can be converted to 2-methylcyclopentene through the elimination of HBr using a strong base. It can also react with sodium methoxide and methanol.

Physical And Chemical Properties Analysis

1-Bromo-2-methylcyclopentane is a liquid at room temperature. It has a molecular weight of 163.06.

Scientific Research Applications

Heterolysis and Solvation Effects

• Kinetics and Mechanism of Monomolecular Heterolysis: The study of the heterolysis of compounds including 1-Bromo-2-methylcyclopentane reveals insights into the solvation effects and kinetics of monomolecular heterolysis. This research provides valuable information on the correlation between solvation effects and the rate of heterolysis, useful in understanding chemical reactions involving organohalogen compounds (Dvorko, Koshchii, & Ponomareva, 2003).

Effects of Nucleophilic Solvation

• Role of Nucleophilic Solvation in Covalent Bond Heterolysis: Research on the effects of solvent nucleophilicity on the heterolysis rates of substrates, including 1-Bromo-2-methylcyclopentane, has been conducted. This study is crucial for understanding the negative effects of nucleophilic solvation and how it impacts the solvent-separated ion pair formation in such substrates (Dvorko, Ponomareva, & Ponomarev, 2004).

Catalysis and Reaction Mechanisms

• Cyclocarbopalladation and Cross-Coupling Reactions: Research has explored the use of 1-Bromo-2-methylcyclopentane in the context of cyclocarbopalladation and Stille cross-coupling reactions. These studies are significant for the development of new synthetic methods in organic chemistry, particularly in the formation of complex bicyclic compounds (Salem, Delort, Klotz, & Suffert, 2003).

Thermodynamics and Conformational Analysis

• Thermodynamics and Conformational Effects: Investigations into the thermodynamics of compounds related to 1-Bromo-2-methylcyclopentane, such as methylcyclopentane, have provided insights into the concept of pseudorotation and the thermodynamic properties of these compounds. Such studies are valuable for understanding the physical properties and reaction behaviors of cyclopentane derivatives (McCullough, Pennington, Smith, Hossenlopp, & Waddington, 1959).

Mechanism of Action

Target of Action

1-Bromo-2-methylcyclopentane is a type of organic compound known as an alkyl halide. Its primary targets are typically other organic compounds in chemical reactions, particularly in organic synthesis .

Mode of Action

The compound can undergo a process known as radical bromination, where it interacts with its targets through a radical mechanism . This involves the abstraction of a hydrogen atom from the target molecule, resulting in the formation of an allylic radical . The bromine atom then bonds with this radical to form the final product .

Biochemical Pathways

The resulting products can serve as intermediates in further reactions, leading to a wide range of downstream effects .

Pharmacokinetics

Like other small organic molecules, its bioavailability would likely be influenced by factors such as its lipophilicity, molecular weight, and the presence of functional groups .

Result of Action

The primary result of 1-Bromo-2-methylcyclopentane’s action is the formation of new organic compounds through radical bromination . These compounds can have various molecular and cellular effects depending on their specific structures and properties .

Action Environment

The action of 1-Bromo-2-methylcyclopentane can be influenced by various environmental factors. For instance, the rate of its reactions can be affected by temperature, light, and the presence of other substances . Additionally, its stability and efficacy can be influenced by storage conditions .

Safety and Hazards

Safety measures should be taken while handling 1-Bromo-2-methylcyclopentane. It should be kept away from heat/sparks/open flames/hot surfaces. Protective clothing, gloves, and eye/face protection should be worn. It should be used only in a well-ventilated area.